4-(N-methyl4-methoxybenzenesulfonamido)butanoic acid

• IUPAC Name: 4-[(4-methoxyphenyl)sulfonyl-methylamino]butanoic acid
• InChI: InChI=1S/C12H17NO5S/c1-13(9-3-4-12(14)15)19(16,17)11-7-5-10(18-2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key: HYNZYPQDYZRQNH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC(=O)O)S(=O)(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C12H17NO5S
• Molecular Weight: 287.33 g/mol

Description

“4-(N-methyl4-methoxybenzenesulfonamido)butanoic acid” is a chemical compound with the IUPAC name 4-[4-methoxyphenyl)sulfonylamino]butanoic acid. It has a molecular weight of 287.34.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H17NO5S/c1-13(9-3-4-12(14)15)19(16,17)11-7-5-10(18-2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H,14,15). This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Environmental Behavior and Effects

• Sorption of Phenoxy Herbicides to Soil and Minerals :

  • A review on the sorption experiments of phenoxy herbicides, including compounds structurally related to the chemical of interest, highlights the significance of soil parameters like pH, organic carbon content, and iron oxides in understanding the environmental behavior of such chemicals. This knowledge is crucial for predicting their fate in the environment and devising effective remediation strategies (Werner, Garratt, & Pigott, 2012).

• Degradation of Acetaminophen by Advanced Oxidation Processes :

  • A comprehensive review of the degradation pathways, by-products, and biotoxicity of acetaminophen in water treatment processes provides insights into advanced oxidation processes (AOPs). Such processes could be relevant for the breakdown of complex organic compounds, including pharmaceuticals and potentially similar chemical structures (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Pharmacological and Industrial Importance

• Synthesis of Value-Added Chemicals from Biomass-derived Levulinic Acid :

  • Levulinic acid, derived from biomass, serves as a precursor for synthesizing various chemicals, demonstrating the potential of biomass-derived compounds in drug synthesis and other industrial applications. This review underscores the importance of biochemical pathways for producing value-added chemicals, offering a context for exploring the utility of other complex molecules like "4-(N-methyl4-methoxybenzenesulfonamido)butanoic acid" (Zhang, Wang, Liu, Wang, Xu, & Ma, 2021).

• Treatment Options for Wastewater from the Pesticide Industry :

  • This study discusses the treatment of high-strength wastewater containing toxic pollutants from pesticide production. The insights on treatment processes could inform strategies for managing waste streams containing complex chemicals, highlighting the environmental considerations for handling and disposing of chemical compounds in industrial settings (Goodwin, Carra, Campo, & Soares, 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may be harmful if inhaled. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.